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Compound of Interest

Compound Name: 2,5-Dimethylbenzonitrile

Cat. No.: B077730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and related

physicochemical properties of 2,5-Dimethylbenzonitrile, a key intermediate in various

synthetic applications, including pharmaceutical development. This document offers detailed

data, experimental protocols, and logical workflows to support research and development

activities.

Core Physicochemical Data
The accurate determination of molecular weight is fundamental in chemical synthesis and

analysis. It underpins stoichiometry, reaction kinetics, and the structural elucidation of

compounds. For 2,5-Dimethylbenzonitrile, the molecular properties are well-defined and

summarized below.
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Property Value Source

Molecular Formula C₉H₉N [1][2][3]

Calculated Molecular Weight

    Monoisotopic Mass 131.0735 g/mol [4]

    Average Mass 131.178 g/mol [5]

Experimentally Determined

Molecular Weight

    Mass Spectrometry 131.17 g/mol [1][4]

Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 2,5-Dimethylbenzonitrile is C₉H₉N.[1][2][3]

The calculation is as follows:

Carbon (C): 9 atoms × 12.011 amu/atom = 108.099 amu

Hydrogen (H): 9 atoms × 1.008 amu/atom = 9.072 amu

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu

Total Molecular Weight: 108.099 + 9.072 + 14.007 = 131.178 amu

Note: The standard atomic weights published by the International Union of Pure and Applied

Chemistry (IUPAC) are used for this calculation. These values represent a weighted average of

the naturally occurring isotopes of each element.[6][7][8][9][10][11][12][13]

Experimental Determination of Molecular Weight
Mass spectrometry is the primary and most accurate method for determining the molecular

weight of a compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scbt.com/p/2-5-dimethylbenzonitrile-13730-09-1
https://cenmed.com/2-5-dimethylbenzonitrile-c007b-593995/
https://www.pschemicals.com/index.php?p=product&CAS_nr=13730-09-1&id=758110
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylbenzonitrile
https://sielc.com/benzonitrile-25-dimethyl
https://www.scbt.com/p/2-5-dimethylbenzonitrile-13730-09-1
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylbenzonitrile
https://www.benchchem.com/product/b077730?utm_src=pdf-body
https://www.scbt.com/p/2-5-dimethylbenzonitrile-13730-09-1
https://cenmed.com/2-5-dimethylbenzonitrile-c007b-593995/
https://www.pschemicals.com/index.php?p=product&CAS_nr=13730-09-1&id=758110
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://m.youtube.com/watch?v=0DjGnME8ITM
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://en.wikipedia.org/wiki/Hydrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://en.wikipedia.org/wiki/Nitrogen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
Objective: To determine the molecular weight of 2,5-Dimethylbenzonitrile with high accuracy.

Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization

source.

Methodology:

Sample Preparation: A dilute solution of 2,5-Dimethylbenzonitrile is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

Introduction: The sample is introduced into the ion source of the mass spectrometer, typically

via direct infusion or through a gas chromatograph for separation from any impurities.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a

positively charged molecular ion (M⁺•).

Acceleration: The resulting ions are then accelerated by an electric field into the mass

analyzer.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Analysis: The peak in the mass spectrum with the highest m/z value that corresponds

to the intact molecule is identified as the molecular ion peak. The m/z value of this peak

provides the molecular weight of the compound.

Workflow for Molecular Weight Determination
The logical flow for the determination and verification of a compound's molecular weight is

crucial for ensuring data integrity in a research setting.
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Obtain Molecular Formula
(e.g., from elemental analysis or high-resolution mass spectrometry)

Calculate Theoretical Molecular Weight
(Sum of atomic weights)

Perform Experimental Analysis
(e.g., Mass Spectrometry)

Compare Experimental and Theoretical Values

Acquire Mass Spectrum

Identify Molecular Ion Peak (M⁺•)

Verify Compound Identity and Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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